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Compound of Interest

Compound Name: 2-Nitrophenol

Cat. No.: B165410

Essential Safety and Handling Guide for 2-
Nitrophenol

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount when handling chemical compounds such as 2-Nitrophenol. This
guide provides immediate, essential safety protocols, operational plans, and disposal
information to foster a culture of safety and build trust in laboratory practices.

Chemical Identifier and Properties:

Property Value

Chemical Name 2-Nitrophenol

CAS Number 88-75-5

Molecular Formula CeHsNOs3

Appearance Yellowish crystalline solid
Primary Hazards Toxic, Flammable, Irritant

Personal Protective Equipment (PPE)

When handling 2-Nitrophenol, a comprehensive PPE strategy is crucial to minimize exposure
risk. The following table summarizes the required personal protective equipment.
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Body Part Recommended Protection

Chemical splash goggles or safety glasses that
meet the ANSI Z.87.1 1989 standard. A face

Eyes/Face shield should be worn over safety glasses when
there is a risk of explosion or significant splash
hazard.[1]

A lab coat (Nomex® recommended) should be
worn and fully buttoned.[1] For potential splash

Skin/Body exposure, a chemical-resistant apron or suit
(e.g., butyl rubber, neoprene) is advised.[2]
Long pants and closed-toe shoes are

mandatory.[1]

Chemical-resistant gloves are required. Butyl
rubber, Viton, Barrier, and Silver Shield gloves
offer good resistance for concentrations >70%.
Hands [2] Neoprene and polyvinyl alcohol gloves are
suitable for short-term use.[2] Nitrile gloves are
generally not recommended for prolonged

contact.[2] It is good practice to double-glove.[2]

Work should be conducted in a well-ventilated

area or under a chemical fume hood to avoid
Respiratory inhalation of dust or vapors.[3] If ventilation is

inadequate or for high-exposure scenarios, a

NIOSH-approved respirator is necessary.[1][4]

Operational and Disposal Plans
Handling and Storage:
o Handling: Always handle 2-Nitrophenol in a designated area, such as a chemical fume

hood, to minimize inhalation exposure. Avoid the formation of dust and aerosols.[5][6] Do not
eat, drink, or smoke in areas where 2-Nitrophenol is handled.[4]

o Storage: Store in a cool, dry, well-ventilated area in tightly closed containers.[5] Keep away
from heat, ignition sources, and incompatible materials such as strong oxidizing agents,
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bases, and combustible materials.[4][5]
Spill Management:
In the event of a 2-Nitrophenol spill, the following steps should be taken:
o Evacuate: Immediately evacuate non-essential personnel from the spill area.[3][4]
e Ventilate: Ensure the area is well-ventilated.[4]

e Contain: For small spills, dampen the solid material with 60-70% ethanol and transfer it to a
suitable container.[7] For larger spills, contain the material with sand, earth, or vermiculite.[8]

o Clean-up: Use absorbent paper dampened with 60-70% ethanol to clean the affected area,
followed by a soap and water wash.[7]

o Dispose: Collect all contaminated materials in a sealed, labeled container for proper waste
disposal.[7][8]

Disposal:

2-Nitrophenol and its containers must be disposed of as hazardous waste in accordance with
local, state, and federal regulations.[4] Do not mix with other waste. Contact a licensed
professional waste disposal service for proper disposal.[6]

Emergency Procedures for Exposure

Immediate action is critical in the event of exposure to 2-Nitrophenol.
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Exposure Route First Aid Protocol

Move the individual to fresh air immediately.[9] If
) breathing has stopped, perform artificial
Inhalation I . . .
respiration.[9] Seek immediate medical

attention.[9]

Promptly remove contaminated clothing.[9]
Immediately wash the affected skin with copious
amounts of soap and water for at least 15-20
minutes.[4][10] For dermal exposures, the use
of Polyethylene Glycol 300 or 400 (PEG-300 or
PEG-400) for initial rinsing is highly

Skin Contact

recommended.[2] Seek immediate medical
attention.[4][10]

Immediately flush the eyes with large amounts

of water for at least 15 minutes, occasionally
Eye Contact lifting the upper and lower eyelids.[4] Remove

contact lenses if present and easy to do.[8]

Seek immediate medical attention.[11]

Do NOT induce vomiting.[12] If the person is
) conscious, have them rinse their mouth with
Ingestion .
water and drink one or two glasses of water.[8]

Seek immediate medical attention.[9][13]

Procedural Workflow for Handling 2-Nitrophenol

The following diagram outlines the standard operating procedure for the safe handling of 2-
Nitrophenol from preparation to disposal.
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Review Safety Data Sheet (SDS)
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Caption: Workflow for the safe handling of 2-Nitrophenol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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